Cas no 1806443-35-5 (1-Bromo-1-(2-bromo-6-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-bromo-6-hydroxyphenyl)propan-2-one
• CAS No: 1806443-35-5
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• CID: 4970721
• Update Time: 2025-10-18

1-Bromo-1-(2-bromo-6-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-bromo-6-hydroxyphenyl)propan-2-one

• Inchi： 1S/C9H8Br2O2/c1-5(12)9(11)8-6(10)3-2-4-7(8)13/h2-4,9,13H,1H3
• InChI Key： JMJJIVXQJUGGGB-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-1-(2-bromo-6-hydroxyphenyl)propan-2-one

1-Bromo-1-(2-bromo-6-hydroxyphenyl)propan-2-one: A Comprehensive Overview

The compound 1-Bromo-1-(2-bromo-6-hydroxyphenyl)propan-2-one, identified by the CAS Registry Number 1806443-35-5, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its brominated aromatic ring and ketone functional group, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of bioactive molecules, particularly in the field of drug discovery.

The structural complexity of 1-Bromo-1-(2-bromo-6-hydroxyphenyl)propan-2-one lies in its aromatic system, which contains two bromine atoms and a hydroxyl group. This arrangement not only imparts stability to the molecule but also enhances its reactivity under specific conditions. The presence of the ketone group further adds versatility, enabling it to participate in a wide range of chemical reactions, such as nucleophilic additions and condensations.

Recent advancements in synthetic chemistry have led to more efficient methods for the preparation of 1-Bromo-1-(2-bromo-6-hydroxyphenyl)propan-2-one. Researchers have explored various strategies, including bromination reactions and oxidative coupling, to synthesize this compound with high yields and purity. These methods have been optimized to minimize environmental impact and maximize cost-effectiveness, aligning with current green chemistry principles.

In terms of applications, 1-Bromo-1-(2-bromo-6-hydroxyphenyl)propan-2-one has shown promise in the development of biologically active compounds. Studies published in leading journals have demonstrated its potential as a precursor for antiviral and anticancer agents. Its ability to undergo selective transformations makes it an ideal candidate for constructing complex molecular frameworks required in drug design.

The pharmacological properties of this compound are currently under investigation. Preliminary results suggest that it exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. Further research is needed to fully understand its bioavailability and toxicity profile, which are critical factors for its potential therapeutic use.

In conclusion, 1-Bromo-1-(2-bromo-6-hydroxyphenyl)propan-2-one (CAS No. 1806443-35-5) is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure and reactivity make it a valuable tool for chemists and pharmacologists alike. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing modern medicine.